Cas no 264879-16-5 (5-Chloro-4-fluoro-2-hydroxybenzaldehyde)

• Product Name: 5-Chloro-4-fluoro-2-hydroxybenzaldehyde
• CAS No: 264879-16-5
• MF: C₇H₄ClFO₂
• MW: 174.556864738464
• MDL: MFCD06739490
• CID: 4642840
• PubChem ID: 7172132
• Update Time: 2025-11-02

5-Chloro-4-fluoro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-fluoro-2-hydroxybenzaldehyde
• 5-CHLORO-4-FLUORO-2-HYDROXY-BENZALDEHYDE
• 5-chloro-4-fluorosalicylaldehyde
• A903095
• DB-107558
• Z1511755432
• CS-0433785
• 264879-16-5
• EN300-223854
• SCHEMBL692164
• FNSUKVJZMKQSNJ-UHFFFAOYSA-N
• AKOS017926553
• 5-Chloro-4-fluoro-2-hydroxybenzaldehyde

• MDL： MFCD06739490
• Inchi： 1S/C7H4ClFO2/c8-5-1-4(3-10)7(11)2-6(5)9/h1-3,11H
• InChI Key： FNSUKVJZMKQSNJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=O)C=1)O)F

Computed Properties

• Exact Mass: 173.9883852g/mol
• Monoisotopic Mass: 173.9883852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-Chloro-4-fluoro-2-hydroxybenzaldehyde

5-Chloro-4-fluoro-2-hydroxybenzaldehyde (CAS No. 264879-16-5): A Versatile Intermediate for Pharmaceutical and Specialty Chemical Applications

5-Chloro-4-fluoro-2-hydroxybenzaldehyde (CAS No. 264879-16-5) is a highly valuable halogenated benzaldehyde derivative that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications. This aromatic aldehyde compound serves as a crucial building block in organic synthesis, particularly in the development of pharmaceutical intermediates and specialty chemicals.

The molecular structure of 5-chloro-4-fluoro-2-hydroxybenzaldehyde features a benzaldehyde core substituted with chloro, fluoro, and hydroxyl groups at specific positions. This particular arrangement of substituents creates a highly reactive molecular scaffold that makes it particularly useful for various nucleophilic aromatic substitution reactions and condensation reactions. The presence of multiple electron-withdrawing groups enhances its reactivity towards many organic transformations.

Recent trends in medicinal chemistry have shown growing interest in fluorinated pharmaceutical compounds, making 5-chloro-4-fluoro-2-hydroxybenzaldehyde an increasingly important intermediate. The incorporation of fluorine atoms into drug molecules often improves their metabolic stability, bioavailability, and binding affinity to target proteins. This explains why searches for "fluoro benzaldehyde derivatives" and "halogenated aromatic aldehydes" have seen a steady increase in scientific databases and patent literature.

One of the most significant applications of 5-chloro-4-fluoro-2-hydroxybenzaldehyde is in the synthesis of heterocyclic compounds. It serves as a key starting material for the preparation of various benzoxazole, benzimidazole, and quinazoline derivatives that show promising biological activities. Researchers have utilized this compound to develop potential candidates for kinase inhibitors, antibacterial agents, and anti-inflammatory drugs.

The compound's ortho-hydroxy benzaldehyde structure makes it particularly valuable for chelation chemistry and metal complex formation. This property has been exploited in the development of fluorescent probes and catalysts for organic transformations. Recent publications have highlighted its use in creating sensor molecules for detecting metal ions in biological systems.

From a synthetic chemistry perspective, 5-chloro-4-fluoro-2-hydroxybenzaldehyde offers several advantages. The presence of both chloro and fluoro substituents allows for selective functionalization at different positions of the aromatic ring. This characteristic has made it a favorite among medicinal chemists working on structure-activity relationship (SAR) studies and lead optimization processes.

In material science applications, derivatives of 5-chloro-4-fluoro-2-hydroxybenzaldehyde have been incorporated into polymeric materials and liquid crystals. The electron-withdrawing nature of its substituents contributes to the electronic properties of these materials, making them suitable for organic electronic devices and advanced coatings.

The global market for halogenated benzaldehyde derivatives has been growing steadily, driven by increasing demand from the pharmaceutical industry and specialty chemicals sector. Market analysis reports indicate particular growth in regions with strong generic drug manufacturing capabilities and contract research organizations. This trend has led to increased searches for "high purity 5-chloro-4-fluoro-2-hydroxybenzaldehyde" and "custom synthesis of fluorinated benzaldehydes" among procurement specialists.

Quality control of 5-chloro-4-fluoro-2-hydroxybenzaldehyde typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its applications in pharmaceutical synthesis, where even minor impurities can affect downstream reactions. This has led to increased interest in "analytical methods for halogenated benzaldehydes" among quality assurance professionals.

Environmental and safety considerations for handling 5-chloro-4-fluoro-2-hydroxybenzaldehyde follow standard laboratory protocols for aromatic aldehydes. Proper personal protective equipment and ventilation systems are recommended when working with this compound. The growing emphasis on green chemistry has spurred research into more sustainable synthetic routes for producing this and similar halogenated intermediates.

Recent patent literature reveals innovative applications of 5-chloro-4-fluoro-2-hydroxybenzaldehyde in agrochemicals and veterinary medicines. Its derivatives have shown promise as plant growth regulators and antiparasitic agents, opening new market opportunities. This has contributed to the rising popularity of search terms like "fluoro chloro benzaldehyde applications" and "hydroxybenzaldehyde derivatives in agriculture".

For researchers interested in working with 5-chloro-4-fluoro-2-hydroxybenzaldehyde, several synthetic routes are available in the literature. The most common methods involve selective halogenation of appropriate phenol derivatives followed by formylation reactions. Optimization of these synthetic procedures continues to be an active area of research, as evidenced by recent publications on "improved synthesis of polyhalogenated benzaldehydes".

The future outlook for 5-chloro-4-fluoro-2-hydroxybenzaldehyde appears promising, with potential applications emerging in bioconjugation chemistry and prodrug design. As the pharmaceutical industry continues to explore targeted drug delivery systems and biologics-small molecule conjugates, the unique reactivity pattern of this compound may find new applications. This potential has made "future applications of halogenated hydroxybenzaldehydes" a trending search topic among chemical researchers.

In conclusion, 5-chloro-4-fluoro-2-hydroxybenzaldehyde (CAS No. 264879-16-5) represents a versatile and valuable chemical intermediate with wide-ranging applications across multiple industries. Its unique combination of halogen substituents and hydroxyaldehyde functionality makes it particularly useful for medicinal chemistry, material science, and specialty chemical synthesis. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow even further.